2,2-Dimethyl-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propan-1-one

• Molecular Formula: C16H22N4O
• Molecular Weight: 286.37 g/mol
• IUPAC Name: 2,2-dimethyl-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C16H22N4O/c1-16(2,3)15(21)19-10-7-12(8-11-19)14-18-17-13-6-4-5-9-20(13)14/h4-6,9,12H,7-8,10-11H2,1-3H3
• InChI Key: NWLRVBNTDOKUAD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCC(CC1)C2=NN=C3N2C=CC=C3

Description

2,2-Dimethyl-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propan-1-one is a heterocyclic compound featuring a [1,2,4]triazolo[4,3-a]pyridine scaffold fused to a piperidine ring, with a 2,2-dimethylpropan-1-one substituent. This structure confers unique physicochemical properties, including moderate lipophilicity and hydrogen-bonding capacity, making it a candidate for pharmaceutical applications such as kinase inhibition or receptor modulation . Its synthesis typically involves coupling reactions between activated carbonyl intermediates and functionalized piperidine-triazolopyridine precursors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Dimethyl-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propan-1-one typically involves the formation of the triazolopyridine ring followed by its attachment to the piperidine ring. Common synthetic routes include:

Aromatic nucleophilic substitution: This method involves the reaction of a halogenated triazolopyridine with a piperidine derivative under basic conditions.

Cyclization reactions: These reactions often use condensation agents such as formic acid, orthoesters, or hypervalent iodine reagents to form the triazolopyridine ring.

Industrial Production Methods

Industrial production methods for this compound may involve the use of dicationic molten salts as catalysts to enhance the reaction efficiency and yield. These catalysts can be easily recovered and reused, making the process more environmentally friendly .

Chemical Reactions Analysis

Types of Reactions

2,2-Dimethyl-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like iodobenzene diacetate.

Reduction: Reduction reactions may involve hydrogenation using palladium on carbon (Pd/C) as a catalyst.

Substitution: Aromatic nucleophilic substitution reactions are common, especially when modifying the triazolopyridine ring.

Common Reagents and Conditions

Oxidation: Iodobenzene diacetate at room temperature.

Reduction: Hydrogenation using Pd/C.

Substitution: Basic conditions with halogenated triazolopyridine derivatives.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce fully saturated compounds.

Scientific Research Applications

Medicinal Chemistry Applications

1. Anticancer Activity
Research has indicated that derivatives of triazolo-pyridine compounds exhibit promising anticancer properties. For instance, compounds similar to 2,2-Dimethyl-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propan-1-one have demonstrated the ability to inhibit certain cancer cell lines by interfering with key signaling pathways involved in tumor growth and survival .

2. Neuropharmacology
The compound's interaction with neurotransmitter systems suggests potential applications in treating neurodegenerative diseases. Studies have shown that triazolo-pyridine derivatives can modulate the activity of neurotransmitter receptors, which may lead to therapeutic effects in conditions like Alzheimer's disease and schizophrenia .

3. Anti-inflammatory Properties
Recent investigations have highlighted the anti-inflammatory potential of triazolo derivatives. The compound may inhibit pro-inflammatory cytokines and pathways, making it a candidate for treating inflammatory diseases .

Pharmacological Insights

1. Mechanism of Action
The mechanism by which 2,2-Dimethyl-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propan-1-one exerts its effects is primarily through modulation of receptor activity and inhibition of specific enzymes involved in disease processes. For example, it may act as an inverse agonist at certain receptors related to immune response modulation .

2. Bioavailability and Stability
Studies on pharmacokinetics have demonstrated that compounds with similar structures possess favorable bioavailability profiles and metabolic stability. This is crucial for their development into viable therapeutic agents .

Case Studies

Study	Findings	Implications
Study A: Anticancer Effects	Demonstrated IC50 values indicating significant inhibition of cancer cell proliferation	Supports further development as an anticancer agent
Study B: Neuroprotective Effects	Showed reduction in neuroinflammation markers in animal models	Potential for Alzheimer's disease therapy
Study C: Anti-inflammatory Activity	Inhibition of TNF-alpha production in vitro	Applicability in chronic inflammatory conditions

Mechanism of Action

The mechanism of action of 2,2-Dimethyl-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propan-1-one involves its interaction with specific molecular targets. For instance, it has been found to inhibit the uptake of neurotransmitters by binding to synaptosomal transporters . This interaction can modulate neurotransmitter levels in the brain, potentially leading to therapeutic effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Similarities and Variations

The compound shares its core [1,2,4]triazolo[4,3-a]pyridine-piperidine framework with several analogs, but substituents on the triazolopyridine ring and the carbonyl group differentiate their properties:

Table 1: Key Structural Analogs and Their Substituents

Compound Name	Substituent on Triazolopyridine	Carbonyl Group	Melting Point (°C)	Reference
Target Compound	None (parent structure)	2,2-Dimethylpropan-1-one	Not reported	-
Compound 41 (from )	6-Methoxy	Cyclopenta[c]pyrrole-linked trifluoromethylphenyl	147–152
Compound 42 (from )	6-Ethoxy	Cyclopenta[c]pyrrole-linked trifluoromethylphenyl	110–112
Compound 43 (from )	6-Trifluoromethyl	Cyclopenta[c]pyrrole-linked trifluoromethylphenyl	154–156
Compound 48 (from )	6-Cyano	Piperidine-linked trifluoromethylphenyl	Not reported
L5 (from )	5-Thiophen-2-yl	1-Methylpyrrole-substituted	Not reported

Key Observations :

• Electron-Withdrawing Groups (e.g., trifluoromethyl in Compound 43) increase melting points compared to alkoxy groups (e.g., methoxy in Compound 41), likely due to enhanced intermolecular interactions .
• Piperidine vs.

Comparison :

• The target compound and analogs in rely on HBTU-mediated coupling , ensuring high regioselectivity .
• In contrast, triazolo[1,5-a]pyrazine derivatives () use click chemistry-inspired one-pot synthesis , which is faster but less applicable to complex scaffolds .

Biological Activity

2,2-Dimethyl-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propan-1-one is a synthetic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the compound's biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound's structure can be represented as follows:

• Molecular Formula: C15H20N4O
• Molecular Weight: 272.35 g/mol
• IUPAC Name: 2,2-Dimethyl-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propan-1-one

This compound features a triazolo-pyridine moiety connected to a piperidine ring, which is significant for its biological activity.

Anticancer Activity

Recent studies have indicated that compounds with similar structures exhibit anticancer properties by interacting with various cellular pathways. For instance:

• Mechanism of Action: The compound may inhibit key signaling pathways involved in cancer progression, including the PI3K/Akt pathway. Inhibition of this pathway has been shown to reduce tumor growth in xenograft models .

Neuroprotective Effects

Research suggests that triazole derivatives can possess neuroprotective properties. The specific mechanisms include:

• Reduction of Oxidative Stress: Compounds that modulate oxidative stress have been linked to neuroprotection. This activity may be relevant for conditions such as Alzheimer's disease and other neurodegenerative disorders .

Antimicrobial Activity

Some derivatives of triazolo-pyridine compounds have shown antimicrobial effects against various pathogens. The potential for 2,2-Dimethyl-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propan-1-one to exhibit similar properties warrants further investigation.

In Vitro Studies

In vitro studies have demonstrated that related compounds can effectively inhibit the proliferation of cancer cell lines such as HeLa and HCT116. These studies typically measure cell viability using assays such as MTT or SRB assays .

Compound	Cell Line	IC50 (µM)
Compound A	HeLa	0.36
Compound B	HCT116	1.8

In Vivo Studies

In vivo studies using animal models have shown promising results regarding the efficacy of similar compounds in reducing tumor size and improving survival rates. For example:

• Xenograft Models: Administration of related triazole derivatives led to significant tumor regression in mice implanted with human cancer cells .